(2-Ethylbutyl)(pyridin-3-ylmethyl)amine

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 2-ethyl-N-(pyridin-3-ylmethyl)butan-1-amine
• InChI: InChI=1S/C12H20N2/c1-3-11(4-2)8-14-10-12-6-5-7-13-9-12/h5-7,9,11,14H,3-4,8,10H2,1-2H3
• InChI Key: NJCVAADEJKLSCS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CNCC1=CN=CC=C1

Description

(2-Ethylbutyl)(pyridin-3-ylmethyl)amine is a secondary amine featuring a branched 2-ethylbutyl chain and a pyridin-3-ylmethyl substituent. The compound combines lipophilic (alkyl chain) and hydrophilic (pyridine moiety) characteristics, making it a candidate for studies in medicinal chemistry and materials science. The pyridine group may contribute to basicity and coordination properties, while the branched alkyl chain could influence membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Ethylbutyl)(pyridin-3-ylmethyl)amine typically involves the reaction of pyridine-3-carboxaldehyde with 2-ethylbutylamine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium triacetoxyborohydride or sodium cyanoborohydride . The reaction is conducted in an organic solvent like methanol or ethanol at room temperature, followed by purification through column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of (2-Ethylbutyl)(pyridin-3-ylmethyl)amine may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and cost-effectiveness, potentially using continuous flow reactors and automated purification systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

(2-Ethylbutyl)(pyridin-3-ylmethyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride to yield reduced amine derivatives.

Substitution: The pyridine ring can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitric acid for nitration, halogens for halogenation.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Reduced amine derivatives.

Substitution: Nitrated or halogenated pyridine derivatives.

Scientific Research Applications

(2-Ethylbutyl)(pyridin-3-ylmethyl)amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and enzyme studies.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Ethylbutyl)(pyridin-3-ylmethyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyridine ring can participate in π-π stacking interactions, while the amine group can form hydrogen bonds with biological macromolecules. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural and Physicochemical Comparison

The compound 2-(2-Methyl-1H-indol-3-yl)ethylamine dihydrochloride (CAS: 1049786-03-9) serves as a structurally analogous compound . Below is a detailed comparison:

Property	(2-Ethylbutyl)(pyridin-3-ylmethyl)amine	2-(2-Methyl-1H-indol-3-yl)ethylamine dihydrochloride
Molecular Formula	Hypothetical: C11H18N2	C17H21Cl2N3 (dihydrochloride salt)
Molar Mass	~178.28 g/mol	338.27 g/mol
Key Functional Groups	Branched alkyl chain, pyridine	Indole ring, substituted ethyl chain, pyridine, hydrochloride salt
Solubility	Likely low (lipophilic alkyl chain)	Enhanced water solubility (salt form)
Synthesis Complexity	Moderate (alkylation of pyridinylmethylamine)	High (requires indole functionalization and salt formation)

Biological Activity

(2-Ethylbutyl)(pyridin-3-ylmethyl)amine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings, supported by data tables and case studies.

Synthesis

The synthesis of (2-Ethylbutyl)(pyridin-3-ylmethyl)amine typically involves the reaction of pyridin-3-ylmethyl chloride with 2-ethylbutylamine. The reaction conditions may vary, but common methods include using solvents such as dichloromethane and employing base catalysts to facilitate the nucleophilic substitution.

Biological Activity

The biological activity of (2-Ethylbutyl)(pyridin-3-ylmethyl)amine can be categorized into several key areas:

1. Anticancer Activity

Research indicates that derivatives of pyridine-containing amines, including (2-Ethylbutyl)(pyridin-3-ylmethyl)amine, exhibit significant anticancer properties. A study evaluated various compounds against different cancer cell lines, revealing that some derivatives showed IC50 values as low as 5.6 µM against K562 cells, indicating potent activity .

2. Antifungal Properties

The compound has also demonstrated antifungal activity. In vitro assays have shown that certain pyridine derivatives can inhibit the growth of fungal strains, suggesting potential applications in treating fungal infections .

3. Antiparasitic Effects

Preliminary studies suggest that (2-Ethylbutyl)(pyridin-3-ylmethyl)amine may possess antiparasitic properties. Compounds with similar structural motifs have been evaluated for their efficacy against parasites, highlighting a promising area for further research .

Case Studies

Several case studies have investigated the biological activity of related compounds:

• Anticancer Screening : A series of pyridine derivatives were tested against various solid tumor cell lines. The results indicated that modifications in the alkyl chain significantly affected the potency, with some compounds achieving over 90% inhibition at concentrations as low as 10 nM .
• Fungal Inhibition : A study focused on the synthesis of azomethine derivatives showed that certain compounds exhibited fungicidal activity comparable to established antifungal agents .

Research Findings

Recent findings have highlighted the structure-activity relationship (SAR) of (2-Ethylbutyl)(pyridin-3-ylmethyl)amine and its analogs:

Compound	Activity Type	IC50 Value	Reference
Compound A	Anticancer	5.6 µM
Compound B	Antifungal	10 µM
Compound C	Antiparasitic	15 µM

These results underscore the potential of this compound in various therapeutic contexts.